Cas no 2171948-97-1 (4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2171948-97-1
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 6281576
• PubChem ID: 165606854
• Update Time: 2025-06-11

4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• EN300-1456453
• AKOS040811089
• 4-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 2171948-97-1
• rac-(3R,4R)-4-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid, trans

• Inchi： 1S/C23H23NO4/c25-22(26)20-12-24(11-19(20)14-9-10-14)23(27)28-13-21-17-7-3-1-5-15(17)16-6-2-4-8-18(16)21/h1-8,14,19-21H,9-13H2,(H,25,26)
• InChI Key： IVFPTFDNRGYYQE-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C1CC1)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Introduction to 4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic Acid (CAS No. 2171948-97-1)

4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid, identified by its CAS number 2171948-97-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its structural complexity, which includes a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group on the pyrrolidine ring. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The cyclopropyl group is a key feature of this compound, contributing to its stability and reactivity in various chemical transformations. Its three-membered ring structure introduces steric hindrance, which can influence the compound's interactions with biological targets. This characteristic is particularly important in drug design, where precise control over molecular interactions can enhance efficacy and reduce side effects. Additionally, the fluorenylmethoxycarbonyl (Fmoc) group serves as an effective protecting group for amino acids during peptide synthesis, making this compound a useful building block in the development of peptide-based therapeutics.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based moieties due to their favorable photophysical properties. Fluorene derivatives are known for their high fluorescence quantum yields and thermal stability, making them attractive for applications in bioimaging and optoelectronic devices. The incorporation of a fluorenylmethoxycarbonyl group in 4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid not only enhances its utility as a synthetic intermediate but also opens up possibilities for its use in advanced materials and biomedical applications.

The pyrrolidine ring in this compound is another critical structural element that contributes to its pharmacological potential. Pyrrolidine derivatives are widely recognized for their role as bioisosteres, capable of replacing other heterocyclic rings in drug molecules without significantly altering their biological activity. This flexibility makes pyrrolidine-based compounds valuable candidates for drug discovery efforts aimed at optimizing pharmacokinetic properties such as solubility, metabolic stability, and tissue distribution. The specific substitution pattern on the pyrrolidine ring in 4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid further tailors its chemical and biological behavior, making it a promising scaffold for developing new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more accurately predict the biological activity of complex molecules like 4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid. These tools allow for the rapid screening of virtual libraries of compounds, identifying those with high potential for binding to specific biological targets. By leveraging these computational methods, scientists can design experiments more efficiently, reducing the time and cost associated with traditional high-throughput screening approaches. This has accelerated the discovery process for new drugs and has led to the identification of several promising candidates that are now undergoing further investigation.

The synthesis of 4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include the introduction of the cyclopropyl group onto the pyrrolidine ring, followed by Fmoc protection of the amino function. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to carry out these reactions under milder conditions, improving atom economy and reducing waste generation—a critical consideration in modern pharmaceutical manufacturing.

The applications of 4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid extend beyond traditional pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its unique structural features make it a versatile building block for synthesizing a wide range of derivatives with tailored properties. For instance, modifications to the fluorene moiety could enhance its fluorescence characteristics, making it useful for developing new types of biosensors or luminescent probes. Similarly, alterations to the cyclopropyl group could influence its reactivity with enzymes or other biological molecules, opening up possibilities for applications in biocatalysis or drug delivery systems.

The safety and environmental impact of using 4-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbolic}pyrrolidine -3-carboxylic acid in synthetic processes are also important considerations. Efforts are ongoing to develop greener synthetic routes that minimize hazardous waste and reduce energy consumption. Techniques such as flow chemistry and biocatalysis offer promising alternatives to traditional batch processing methods, providing more sustainable approaches to producing this compound on an industrial scale. These innovations not only improve environmental performance but also enhance process efficiency, contributing to cost savings and improved product quality.

In conclusion, 4-cyclopropyl -1-{(9H-fluoren -9 - ylmethoxycarbonyl})pyrrolid ine -3 -carboxylic acid (CAS No. 2171948 -97 -1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group—make it a valuable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing both medicinal chemistry and materials science.